3-chloro-N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzenesulfonamide

• IUPAC Name: 3-chloro-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C18H21ClN2O4S2/c1-3-26(22,23)21-10-4-5-14-7-8-15(11-18(14)21)20-27(24,25)16-9-6-13(2)17(19)12-16/h6-9,11-12,20H,3-5,10H2,1-2H3
• InChI Key: RTHFJGSKZRULFB-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)C)Cl
• Molecular Formula: C18H21ClN2O4S2
• Molecular Weight: 429.0 g/mol

Description

3-chloro-N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H21ClN2O4S2 and its molecular weight is 428.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

Research on compounds bearing sulfonamide fragments, such as 3-chloro-N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzenesulfonamide, highlights their potential in anticancer therapy. These compounds have been synthesized and evaluated for their in vitro anticancer activity against various cancer cell lines. For instance, studies demonstrate their ability to significantly reduce cell proliferation and induce the mRNA expression of pro-apoptotic genes, which is likely mediated by the activation of apoptotic pathways, including p38 and ERK phosphorylation in cancer cells (Cumaoğlu et al., 2015). Another study focused on the synthesis of new 2-mercaptobenzenesulfonamides, demonstrating moderate anticancer and anti-HIV activities, further underscoring the therapeutic potential of sulfonamide derivatives (Pomarnacka & Kornicka, 2001).

Antimicrobial and Enzyme Inhibition

The antimicrobial properties of sulfonamide derivatives have been explored, showing significant activity against a variety of bacterial strains and fungi. This highlights the broad spectrum of potential applications for sulfonamide-based compounds in treating infections (Vanparia et al., 2010). Additionally, these compounds have shown promising results as enzyme inhibitors, particularly in the context of carbonic anhydrase inhibition, which is relevant for various physiological processes and potential therapeutic interventions (Gul et al., 2018).

Synthesis and Characterization

The chemical synthesis and characterization of sulfonamide derivatives, including their structural elucidation through elemental and spectral analyses, are crucial steps in understanding their pharmacological potential. These studies lay the groundwork for further exploration of their biological activities and applications in drug development (Croce et al., 2006).